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Compound Name: 4-Methylumbelliferyl palmitate

Cat. No.: B131279 Get Quote

Introduction
4-Methylumbelliferyl palmitate (4-MUP) is a widely utilized fluorogenic substrate for the

detection of lipase activity, particularly lysosomal acid lipase (LAL).[1] The enzymatic hydrolysis

of the palmitate ester bond by lipase releases the highly fluorescent molecule 4-

methylumbelliferone (4-MU), which can be quantified to determine enzyme activity.[1] The

fluorescence of 4-MU is pH-dependent, with excitation and emission maxima varying with pH.

[1][2][3] This application note provides a detailed protocol for the preparation of a 4-MUP

working solution for use in enzyme assays.

Physicochemical Properties and Solubility
4-Methylumbelliferyl palmitate is a white to off-white solid.[2] Due to its long palmitate chain,

it is poorly soluble in aqueous solutions and requires the use of organic solvents to prepare

stock solutions.

Table 1: Solubility of 4-Methylumbelliferyl Palmitate
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Solvent Solubility Notes

Dimethylformamide (DMF) 50 mg/mL (120.60 mM) Requires sonication.[2]

Chloroform 20 mg/mL[1], 25 mg/mL[4]
Yields a clear, colorless

solution.[4]

Toluene 5% (w/v)

Dimethyl sulfoxide (DMSO) 2 mg/mL (4.82 mM)

Requires sonication and

warming to 60°C.[2] The use of

new, anhydrous DMSO is

recommended as hygroscopic

DMSO can negatively impact

solubility.[2]

Experimental Protocol: Preparation of 4-MUP
Working Solution
This protocol describes the preparation of a stock solution and its subsequent dilution to a

working solution suitable for a typical lipase assay.

Materials
4-Methylumbelliferyl palmitate (solid)

Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO), anhydrous

Assay Buffer (e.g., sodium acetate buffer, pH 4.0-5.0 for acid lipases)

Sodium dodecyl sulfate (SDS) (optional, as a stabilizing agent)

Microcentrifuge tubes

Pipettes and sterile tips

Vortex mixer

Sonicator
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Preparation of 10 mM 4-MUP Stock Solution
Weighing: Accurately weigh out 4.15 mg of 4-Methylumbelliferyl palmitate (MW: 414.59

g/mol ).

Dissolution: Add 1 mL of anhydrous DMF to the solid 4-MUP.

Solubilization: Vortex the solution thoroughly. If necessary, sonicate the solution until the 4-

MUP is completely dissolved.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C for up to one month or at -80°C for up to six months,

protected from light and moisture.[2]

Table 2: Storage Conditions for 4-MUP Solutions

Storage Temperature Duration Notes

-20°C 1 month
Sealed, protected from light

and moisture.[2]

-80°C 6 months
Sealed, protected from light

and moisture.[2]

Preparation of 0.25 mM 4-MUP Working Solution
Thawing: Thaw a single aliquot of the 10 mM 4-MUP stock solution at room temperature.

Dilution: Dilute the 10 mM stock solution 1:40 in the desired assay buffer to achieve a final

concentration of 0.25 mM. For example, add 25 µL of the 10 mM stock solution to 975 µL of

assay buffer.

Stabilization (Optional): For assays in aqueous buffers where the long-chain fatty acid may

precipitate, a stabilizing agent can be included. For instance, a 10 mM stock of 4-MUP in

DMSO can be diluted in a buffer containing 0.006% (w/v) SDS and incubated at 37°C to

ensure solubility.[5]
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Immediate Use: The working solution should be prepared fresh before each experiment and

used immediately for best results.

Application: Fluorometric Lipase Activity Assay
The prepared 4-MUP working solution can be used to measure lipase activity. The enzyme

hydrolyzes 4-MUP, releasing the fluorescent product 4-MU. The fluorescence can be measured

using a fluorometer.

Table 3: Excitation and Emission Wavelengths for 4-Methylumbelliferone (4-MU)

pH
Excitation Wavelength
(nm)

Emission Wavelength (nm)

1.97 - 6.72 320[1] 445 - 455[1]

7.12 - 10.3 360[1] ~445[2][3]

7.4 370[3][4] ~445

10.4 385[3][4] ~445

Visualizations
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Caption: Enzymatic hydrolysis of 4-MUP by lipase.
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Caption: Experimental workflow for a lipase assay using 4-MUP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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